3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride
Overview
Description
3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride, also known as 3-MPA, is an organic compound belonging to the pyrazolamine class of molecules. It is a colorless, water-soluble compound that has been widely studied for its potential applications in scientific research. 3-MPA is a versatile compound that can be used for a variety of purposes, including synthesis of other molecules, as a substrate for enzymatic reactions, and as a drug target.
Scientific Research Applications
3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate for enzymatic reactions, such as the conversion of 4-amino-3-methoxybenzaldehyde to 4-amino-3-methoxybenzoyl chloride. In addition, it has been used in the synthesis of other molecules, such as the synthesis of 3-chloro-1-methylpyrazole from 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride and sulfuric acid. Moreover, 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride has been used in the synthesis of other compounds, such as the synthesis of 3-methylpyrazole-4-carboxylic acid from 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride and acetic acid.
Mechanism of Action
The mechanism of action of 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride is not yet fully understood. It is believed to work by binding to and inhibiting the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of AChE leads to an increase in the levels of acetylcholine in the brain, which can have a variety of effects, including increased alertness, improved memory, and improved mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride are not yet fully understood. However, it is believed to have a variety of effects, including increased alertness, improved memory, and improved mood. In addition, 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride has been shown to increase the levels of dopamine and norepinephrine in the brain, which can lead to improved focus and concentration.
Advantages and Limitations for Lab Experiments
The advantages of using 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride for lab experiments include its solubility in water, its low toxicity, and its ability to be synthesized in a variety of ways. The main limitation of 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride is its instability in the presence of light and heat, which can lead to degradation of the compound.
Future Directions
The future directions for 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride are numerous. It has the potential to be used in the development of new drugs, as a substrate for enzymatic reactions, and in the synthesis of other compounds. In addition, 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride could be used to study the effects of acetylcholinesterase inhibition and its potential therapeutic applications. Furthermore, 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride could be used in the development of new methods for the synthesis of other molecules. Finally, 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride could be used in the study of its biochemical and physiological effects, as well as its potential applications in the treatment of various diseases.
Synthesis Methods
3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride can be synthesized in several ways, including the reaction of 4-amino-3-methoxybenzaldehyde and hydrazine hydrate in ethanol. This reaction yields the desired product in good yield and purity. In addition, 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride can be synthesized by the reaction of 4-amino-3-methoxybenzaldehyde and ethyl chloroformate in ethanol, which also yields the desired product in good yield and purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride involves the reaction of 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine with hydrochloric acid.", "Starting Materials": [ "3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine in a suitable solvent, add hydrochloric acid.", "Stir the reaction mixture at a suitable temperature for a suitable time.", "Isolate the product by filtration or any other suitable method.", "Wash the product with a suitable solvent and dry it under vacuum to obtain 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride." ] } | |
CAS RN |
1431962-25-2 |
Product Name |
3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride |
Molecular Formula |
C7H14ClN3O |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
